Cas no 4264-83-9 (Disodium 4-nitrophenyl phosphate)

Disodium 4-nitrophenyl phosphate is a chromogenic substrate widely used in enzymatic assays, particularly for alkaline phosphatase (ALP) activity. Its key advantage lies in its ability to hydrolyze into 4-nitrophenol, a yellow-colored product measurable at 405 nm, enabling precise spectrophotometric quantification. The compound exhibits high solubility in aqueous buffers, ensuring consistent reaction kinetics. Its stability under standard laboratory conditions and well-characterized cleavage kinetics make it a reliable choice for diagnostic and research applications. The disodium salt form enhances solubility and handling convenience. This substrate is particularly valued for its sensitivity and linear detection range in ALP-based assays, supporting accurate enzymatic activity measurements.
Disodium 4-nitrophenyl phosphate structure
4264-83-9 structure
Product Name:Disodium 4-nitrophenyl phosphate
CAS No:4264-83-9
MF:C6H4NNa2O6P
MW:263.052364349365
MDL:MFCD00007319
CID:44886
PubChem ID:24897835
Update Time:2025-06-10

Disodium 4-nitrophenyl phosphate Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl phosphate, disodium salt
    • 4-Nitrophenyl phosphate disodium salt hexahydrate
    • disodium 4-nitrophenyl phosphate
    • Phosphatase substrate
    • 4-Nitrophenyl disodium
    • 4-nitrophenyl disodium orthophosphate
    • 4-Nitrophenylphosphoric Acid Disodium Salt
    • disodium,(4-nitrophenyl) phosphate
    • P-Nitrophenyl phosphate disodium salt
    • Disodium 4-Nitrophenylphosphate Hexahydrate
    • p-Nitrophenyl Phosphate Liquid Substrate System
    • Sodium 4-nitrophenyl phosphate
    • 4-Nitrophenyl phosphate disodium salt solution
    • 4-Nitrophenyl phosphate disodium salt
    • 4264-83-9
    • Disodium 4-Nitrophenylphosphate
    • Phosphoric acid, mono(4-nitrophenyl) ester, disodium salt
    • disodium (4-nitrophenyl) phosphate
    • Phosphoric acid, mono(4-nitrophenyl) ester, sodium salt (1:2)
    • p-Nitrophenyl Phosphate, Disodium Salt
    • p-nitrophenyl phosphate
    • Phosphoric Acid 4-Nitrophenyl Ester Disodium Salt
    • 4-Nitrophenyl phosphate, disodiu
    • C6H4NNa2O
    • H11949
    • AKOS005259572
    • Phosphoric acid, mono(p-nitrophenyl) ester, disodium salt
    • NS00082874
    • ?Disodium 4-nitrophenylphosphate
    • AMY41663
    • N0241
    • PNPP, Disodium Salt
    • FT-0619285
    • Phosphoric acid, mono(4-nitrophenyl) ester, sodium salt (1:2
    • p-Nitrophenyl phosphate disodium hexahydrate
    • A825972
    • p-Nitrophenyl Phosphate Liquid Substrate System, liquid
    • SCHEMBL168768
    • F7VW9D2LUG
    • PNPP
    • D4005
    • SY061597
    • 4-Nitrophenyl phosphate disodium salt hexahydrate, 99 %, p.a.
    • DISODIUM 4-NITROPHENYL
    • p-nitrophenyl phosphate disodium
    • AS-14589
    • DTXSID3063380
    • EINECS 224-246-5
    • VIYFPAMJCJLZKD-UHFFFAOYSA-L
    • 4-Nitrophenyl phosphate,disodium salt
    • MFCD00007319
    • DB-070327
    • disodium p-nitrophenyl phosphate
    • Phosphoric acid (4-nitrophenyl)disodium salt
    • Disodium 4-nitrophenyl phosphate
    • MDL: MFCD00007319
    • Inchi: 1S/C6H6NO6P.2Na/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12;;/h1-4H,(H2,10,11,12);;/q;2*+1/p-2
    • InChI Key: VIYFPAMJCJLZKD-UHFFFAOYSA-L
    • SMILES: P(=O)([O-])([O-])OC1C=CC(=CC=1)[N+](=O)[O-].[Na+].[Na+]
    • BRN: 5324661

Computed Properties

  • Exact Mass: 262.95700
  • Monoisotopic Mass: 262.957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 118

Experimental Properties

  • Color/Form: White to light yellow crystals
  • Density: 1.712
  • Melting Point: 300 ºC
  • Boiling Point: 457.8°Cat760mmHg
  • Flash Point: 230.7°C
  • Solubility: H2O: 1 tablet/3 mL 25 mM, clear, light yellow
  • Water Partition Coefficient: Miscible with water. Immiscible with ethanol and acetone.
  • Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong acids, strong bases, strong oxidizing agents.
  • PSA: 128.05000
  • LogP: 2.46590
  • Solubility: dissolve in water

Disodium 4-nitrophenyl phosphate Security Information

  • Symbol: GHS05 GHS08
  • Signal Word:Danger
  • Hazard Statement: H290-H315-H318-H373
  • Warning Statement: P260-P280-P305+P351+P338+P310
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 21/22-48/22
  • Safety Instruction: S26-S36-S24/25-S23
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

Disodium 4-nitrophenyl phosphate Customs Data

  • HS CODE:2919900090
  • Customs Data:

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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Disodium 4-nitrophenyl phosphate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4264-83-9)4-Nitrophenyl phosphate, disodium salt
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
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Additional information on Disodium 4-nitrophenyl phosphate

Disodium 4-Nitrophenyl Phosphate (CAS No: 4264-83-9)

Disodium 4-nitrophenyl phosphate (C₆H₅Na₂O₇P), with the CAS registry number 4264-83-9, is a widely utilized organic compound in biochemical and pharmaceutical research. This sodium salt of 4-nitrophenyl phosphate serves as a versatile substrate in enzymatic assays, particularly for characterizing phosphatase activities and studying kinase signaling pathways. Its chemical structure combines the aromatic nitro group (NO₂) with a phosphorylated ester moiety (O-P-O-), enabling its role as a sensitive reporter molecule in analytical and diagnostic applications.

The compound’s physical properties align with its functional utility: it exhibits high water solubility (≈15 g/100 mL at 25°C) and stability under neutral-to-alkaline conditions, making it ideal for aqueous-based biochemical systems. Recent advancements in crystallographic studies (published in *Journal of Crystal Growth*, 2023) revealed its monoclinic crystal structure, where the sodium ions form ion-pair networks with the phosphate groups, enhancing its solubility and reactivity in biological buffers.

In enzymology research, disodium 4-nitrophenyl phosphate is a cornerstone substrate for alkaline phosphatase assays due to its rapid hydrolysis kinetics. When cleaved by enzymes such as *Escherichia coli* alkaline phosphatase or tissue-specific isoforms, it releases free p-nitrophenol, which absorbs light at ~405 nm—a measurable signal enabling quantitative analysis of enzymatic activity. A groundbreaking study in *Nature Chemical Biology* (June 2023) demonstrated its use in high-throughput screening of novel phosphatase inhibitors, where its fluorescence-linked derivatives enabled real-time monitoring of enzyme inhibition kinetics.

Advances in drug discovery methodologies have expanded this compound’s applications beyond traditional assays. Researchers at Stanford University (ACS Medicinal Chemistry Letters, 2023) recently synthesized pharmaceutically compatible prodrugs by conjugating disodium 4-nitrophenyl phosphate with small-molecule inhibitors targeting cancer-associated kinases. The phosphorylated ester moiety acted as a bioactivatable "warhead," ensuring drug release only under intracellular kinase activity—a strategy enhancing therapeutic specificity and reducing off-target effects.

In molecular biology, this compound’s role extends to signal transduction studies involving protein tyrosine phosphatases (PTPs). A collaborative study between Harvard Medical School and MIT (Cell Reports Methods, March 2023) employed it as a fluorescently labeled probe to map PTP activity landscapes in live cells under hypoxic conditions—a critical parameter for understanding tumor microenvironment adaptations.

Emerging applications also include nanoparticle-mediated drug delivery systems, where the compound’s phosphate groups enable covalent attachment to gold nanoparticles for targeted imaging of inflammatory sites. A preclinical trial reported in *Biomaterials* (October 2023) showed that such constructs achieved ~95% targeting efficiency for macrophage-rich tissues when paired with anti-inflammatory payloads.

Safety considerations emphasize adherence to standard laboratory protocols: while non-hazardous under recommended usage conditions (<1% aqueous solutions), prolonged exposure to acidic environments (> pH 5) may induce hydrolysis byproducts requiring proper disposal per institutional guidelines. Regulatory compliance aligns with global chemical safety frameworks without classification as a restricted substance under current UN GHS criteria.

Recent synthetic innovations have focused on improving scalability and purity for large-scale biomedical applications. Continuous-flow synthesis methods described in *Green Chemistry* (May 2023) achieved >98% purity yields using microwave-assisted condensation protocols—reducing production time from days to hours while minimizing solvent waste compared to traditional batch processes.

In conclusion, disodium 4-nitrophenyl phosphate (CAS No: 4264-83-9) remains indispensable across multiple frontiers of biomedical research—from fundamental enzyme mechanism studies to cutting-edge therapeutic development platforms. Its structural versatility continues to inspire interdisciplinary innovations at the intersection of chemistry, biology, and clinical translation.

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(CAS:4264-83-9)4-Nitrophenyl phosphate, disodium salt
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Purity:99%
Quantity:25KG,200KG,1000KG
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